molecular formula C20H16FN7OS B1191777 INCB047986

INCB047986

Cat. No.: B1191777
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

INCB047986 is a potent JAK inhibitor, currently being developed by Incyte.

Scientific Research Applications

Lab-Scale Intervention in Scientific Research

INCB047986 is part of a broader context where scientific research influences and shapes various aspects of life, including technology and health. The role of ethical, legal, and social considerations in research and technological developments, especially in emerging fields like genomics and nanotechnology, is critical. This reflects the increasing attention to societal implications in scientific research, including studies like those involving this compound (Schuurbiers & Fisher, 2009).

Role of this compound in Medical and Technological Developments

This compound's development and applications demonstrate the growing intersection of medical science and technology. Advancements in fields like Artificial Intelligence, genomics, and drug discovery, including the development of drugs like this compound, highlight the transformative impact of scientific research in addressing complex medical challenges and enhancing human health (Vekemans, 2023).

This compound in the Context of Drug Discovery and Innovation

The development of this compound is an example of the evolving landscape of drug discovery, which is increasingly guided by pharmacology, clinical sciences, and molecular biology. The process of discovering and developing new drugs, such as this compound, has contributed significantly to medical progress and illustrates the impact of genomic sciences on identifying treatment options (Drews, 2000).

Specific Application of this compound

This compound is an orally bioavailable inhibitor of Janus-associated kinases (JAK), with potential antineoplastic activity. It binds to and inhibits JAK phosphorylation, affecting JAK-dependent signaling. This may lead to the inhibition of cellular proliferation in JAK-overexpressing tumor cells, indicating its application in treating various malignancies and diseases involving inflammatory responses (Definitions, 2020).

Properties

Molecular Formula

C20H16FN7OS

Appearance

Solid powder

Synonyms

INCB047986;  INCB-047986;  INCB 047986.; NONE

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.